Cas no 2169967-47-7 (Propargyl-PEG17-methane)

Propargyl-PEG17-methane is a polyethylene glycol (PEG)-based linker featuring a terminal propargyl group, enabling efficient conjugation via click chemistry, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC). The 17-unit PEG spacer enhances solubility, reduces steric hindrance, and improves biocompatibility, making it suitable for bioconjugation applications. Its well-defined molecular weight and high purity ensure consistent performance in peptide, protein, and small-molecule modifications. The propargyl group offers selective reactivity, allowing precise attachment to azide-functionalized substrates. This compound is particularly useful in drug delivery, bioconjugation, and materials science, where controlled linkage and water solubility are critical. Storage under inert conditions is recommended to maintain stability.
Propargyl-PEG17-methane structure
Propargyl-PEG17-methane structure
Product Name:Propargyl-PEG17-methane
CAS No:2169967-47-7
MF:C36H70O17
MW:774.930814266205
CID:5052338
PubChem ID:77078252
Update Time:2025-06-12

Propargyl-PEG17-methane Chemical and Physical Properties

Names and Identifiers

    • mPEG16-Propyne
    • mPEG16-CH2C identical withCH
    • 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]prop-1-yne
    • Propargyl-PEG17-methane
    • 2,5,8,11,14,17,20,23,26,29,32,35,38,41,44,47,50-heptadecaoxatripentacont-52-yne
    • Proparyl-PEG17-methane
    • BP-22088
    • mPEG16-CH2C inverted exclamation markOCH
    • HY-140062
    • m-PEG17-propargyl
    • 2169967-47-7
    • mPEG16-CH2C?CH
    • AKOS040743796
    • DA-65629
    • TS-08048
    • SCHEMBL18244712
    • G80737
    • 146185-77-5
    • CS-0115236
    • Inchi: 1S/C36H70O17/c1-3-4-38-7-8-40-11-12-42-15-16-44-19-20-46-23-24-48-27-28-50-31-32-52-35-36-53-34-33-51-30-29-49-26-25-47-22-21-45-18-17-43-14-13-41-10-9-39-6-5-37-2/h1H,4-36H2,2H3
    • InChI Key: KXGWRMYKHLIJGH-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOCCOCCOCCOCCOCCOC)CCOCCOCCOCCOCCOCCOCCOCCOCC#C

Computed Properties

  • Exact Mass: 774.46130076g/mol
  • Monoisotopic Mass: 774.46130076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 49
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 157

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Additional information on Propargyl-PEG17-methane

Recent Advances in Propargyl-PEG17-methane (CAS: 2169967-47-7) Research: Applications and Innovations in Chemical Biology and Medicine

Propargyl-PEG17-methane (CAS: 2169967-47-7) is a specialized polyethylene glycol (PEG) derivative featuring a propargyl group, which has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in bioconjugation, drug delivery, and materials science. This research briefing synthesizes the latest findings on this compound, highlighting its role in advancing therapeutic and diagnostic technologies.

Recent studies have explored the use of Propargyl-PEG17-methane as a linker in antibody-drug conjugates (ADCs) and targeted drug delivery systems. Its propargyl group enables efficient click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating the covalent attachment of therapeutic payloads or imaging agents. A 2023 study published in Bioconjugate Chemistry demonstrated its utility in constructing stable, high-payload ADCs with improved pharmacokinetic profiles.

In the realm of nanotechnology, Propargyl-PEG17-methane has been employed to functionalize nanoparticles for enhanced biocompatibility and targeted delivery. Research in ACS Nano (2024) showcased its use in PEGylating gold nanoparticles, resulting in reduced immunogenicity and prolonged circulation times. The compound’s 17-unit PEG spacer provides optimal steric shielding, critical for evading immune clearance.

Emerging applications also include its role in PROTAC (proteolysis-targeting chimera) development. A 2024 Journal of Medicinal Chemistry paper reported its incorporation into heterobifunctional degraders, where the PEG spacer improved solubility and cellular uptake of challenging hydrophobic warheads. The propargyl terminus allowed modular assembly via click chemistry, streamlining synthetic workflows.

Ongoing clinical-stage research (Phase I/II trials) is investigating Propargyl-PEG17-methane-based conjugates for oncology, with preliminary data showing reduced off-target toxicity compared to traditional linkers. Analytical advancements, such as LC-MS methods for quantifying residual unreacted compound (reported in Analytical Chemistry, 2023), are supporting quality control in Good Manufacturing Practice (GMP) production.

Future directions include exploring its potential in mRNA delivery systems and as a building block for stimuli-responsive biomaterials. Challenges remain in optimizing PEG length for specific applications and addressing potential anti-PEG immune responses, as noted in a 2024 review in Advanced Drug Delivery Reviews.

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